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Neurodegenerative Diseases: Etiology, Research, and Recent Advances in Treatment

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Neurodegenerative Diseases: Etiology, Research, and Recent Advances in Treatment

Neurons are the building blocks of the nervous system which includes the brain and spinal cord. Neurons normally don‘t reproduce or replace themselves, so when they become damaged or die, they cannot be replaced by the body. A neurodegenerative disease is caused by the progressive loss of structure or function of neurons, in the process known as neurodegeneration. Such neuronal damage may ultimately involve cell death. Neurodegenerative disease is an umbrella term for a range of these conditions.

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